tert-butyl (2S)-4-[[(E)-N,N'-bis[(2-methylpropan-2-yl)oxycarbonyl]carbamimidoyl]amino]oxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate

• IUPAC Name: tert-butyl (2S)-4-[[(E)-N,N'-bis[(2-methylpropan-2-yl)oxycarbonyl]carbamimidoyl]amino]oxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• InChI: InChI=1S/C24H44N4O9/c1-21(2,3)34-16(29)15(25-18(30)35-22(4,5)6)13-14-33-28-17(26-19(31)36-23(7,8)9)27-20(32)37-24(10,11)12/h15H,13-14H2,1-12H3,(H,25,30)(H2,26,27,28,31,32)/t15-/m0/s1
• InChI Key: XNDOAHHKSYDJAO-HNNXBMFYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(CCONC(=NC(=O)OC(C)(C)C)NC(=O)OC(C)(C)C)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](CCON/C(=N/C(=O)OC(C)(C)C)/NC(=O)OC(C)(C)C)NC(=O)OC(C)(C)C
• Molecular Formula: C24H44N4O9
• Molecular Weight: 532.6 g/mol

Description

The compound identified by the Chemical Abstracts Service number 134817321 is a chemical entity with significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound with Chemical Abstracts Service number 134817321 involves specific reaction conditions and reagents. The preparation methods typically include the formation of inclusion complexes with cyclodextrins. Cyclodextrins are valuable compounds that can be applied in different industrial fields such as food or pharmaceuticals. The inclusion complexes are formed by incorporating the target compound into the non-polar cavity of cyclodextrins, enhancing its solubility and stability .

Industrial Production Methods: Industrial production methods for this compound often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of cyclodextrins in the production process helps in improving the physical, chemical, and biological characteristics of the compound, making it suitable for various applications .

Chemical Reactions Analysis

Types of Reactions: The compound with Chemical Abstracts Service number 134817321 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by factors such as the chemical nature of the reacting substances, temperature, concentration, and the presence of catalysts .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions vary depending on the desired product and the specific type of reaction being carried out. For example, oxidation reactions may require the presence of oxygen or other oxidizing agents, while reduction reactions may involve the use of reducing agents such as hydrogen or metal hydrides .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For instance, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound. Substitution reactions can result in the formation of various substituted derivatives .

Scientific Research Applications

The compound with Chemical Abstracts Service number 134817321 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it is employed in the study of biological processes and interactions at the molecular level. In medicine, this compound is investigated for its potential therapeutic effects and its role in drug development. Additionally, it has industrial applications in the production of pharmaceuticals, agrochemicals, and other chemical products .

Mechanism of Action

The mechanism of action of the compound with Chemical Abstracts Service number 134817321 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their activity, and modulating various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to the one identified by Chemical Abstracts Service number 134817321 include other cyclodextrin inclusion complexes and related chemical entities. These compounds share similar structural features and properties, making them suitable for comparison in terms of their chemical behavior and applications.

Uniqueness: The uniqueness of the compound with Chemical Abstracts Service number 134817321 lies in its specific inclusion complex formation with cyclodextrins, which enhances its solubility, stability, and overall performance in various applications. This distinguishes it from other similar compounds that may not form such stable inclusion complexes.